Cas no 2680871-09-2 (2-(5-acetamido-3-phenyl-1H-pyrazol-1-yl)acetic acid)

• Product Name: 2-(5-acetamido-3-phenyl-1H-pyrazol-1-yl)acetic acid
• CAS No: 2680871-09-2
• MF: C₁₃H₁₃N₃O₃
• MW: 259.260622739792
• CID: 5651533
• PubChem ID: 165906845
• Update Time: 2025-10-28

2-(5-acetamido-3-phenyl-1H-pyrazol-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-acetamido-3-phenyl-1H-pyrazol-1-yl)acetic acid
• 2680871-09-2
• EN300-28280601

• Inchi： 1S/C13H13N3O3/c1-9(17)14-12-7-11(10-5-3-2-4-6-10)15-16(12)8-13(18)19/h2-7H,8H2,1H3,(H,14,17)(H,18,19)
• InChI Key： HDZPPCFVUJGQAU-UHFFFAOYSA-N
• SMILES： OC(CN1C(=CC(C2C=CC=CC=2)=N1)NC(C)=O)=O

Computed Properties

• Exact Mass: 259.09569129g/mol
• Monoisotopic Mass: 259.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 84.2Ų

Additional information on 2-(5-acetamido-3-phenyl-1H-pyrazol-1-yl)acetic acid

Comprehensive Guide to 2-(5-acetamido-3-phenyl-1H-pyrazol-1-yl)acetic acid (CAS No. 2680871-09-2)

2-(5-acetamido-3-phenyl-1H-pyrazol-1-yl)acetic acid (CAS No. 2680871-09-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to as a pyrazole derivative, is notable for its unique structural features, including an acetamido group and a phenyl ring, which contribute to its diverse applications. Researchers and industry professionals are increasingly interested in this molecule due to its potential in drug discovery and development, particularly in targeting inflammatory and metabolic disorders.

The chemical structure of 2-(5-acetamido-3-phenyl-1H-pyrazol-1-yl)acetic acid includes a pyrazole core substituted with an acetamido group at the 5-position and a phenyl ring at the 3-position. The acetic acid moiety attached to the nitrogen atom of the pyrazole ring enhances its solubility and reactivity, making it a versatile intermediate in synthetic chemistry. This structural complexity allows the compound to interact with various biological targets, which is why it is frequently explored in medicinal chemistry and pharmacology.

One of the most compelling aspects of 2-(5-acetamido-3-phenyl-1H-pyrazol-1-yl)acetic acid is its potential therapeutic applications. Recent studies have highlighted its role as a key intermediate in the synthesis of novel anti-inflammatory and analgesic agents. The pyrazole scaffold is known for its bioactivity, and modifications to this core structure, such as the addition of the acetamido group, can significantly alter its pharmacological properties. Researchers are actively investigating its efficacy in modulating enzyme activity and receptor binding, which could lead to breakthroughs in treating chronic diseases.

In addition to its pharmaceutical potential, 2-(5-acetamido-3-phenyl-1H-pyrazol-1-yl)acetic acid is also valuable in biochemical research. Its ability to serve as a building block for more complex molecules makes it a staple in laboratories focused on organic synthesis. The compound's stability and reactivity under various conditions allow for its use in multi-step reactions, enabling the creation of diverse chemical libraries for high-throughput screening. This is particularly relevant in the era of AI-driven drug discovery, where large datasets of chemical compounds are analyzed to identify promising candidates.

The market demand for 2-(5-acetamido-3-phenyl-1H-pyrazol-1-yl)acetic acid has been steadily increasing, driven by its applications in both academia and industry. Suppliers and manufacturers are expanding their portfolios to include this compound, catering to the growing needs of research institutions and pharmaceutical companies. Quality control and purity are critical factors, as impurities can affect the outcomes of sensitive experiments. As a result, reputable suppliers ensure that the compound is synthesized under stringent conditions and thoroughly characterized using advanced analytical techniques such as HPLC and NMR spectroscopy.

For researchers looking to purchase 2-(5-acetamido-3-phenyl-1H-pyrazol-1-yl)acetic acid, it is essential to consider the source and purity of the compound. Many suppliers offer custom synthesis services, allowing for tailored modifications to meet specific research requirements. Additionally, the compound's CAS number (2680871-09-2) serves as a unique identifier, ensuring accurate sourcing and regulatory compliance. As the field of precision medicine advances, the demand for high-quality, specialized compounds like this one is expected to rise.

In summary, 2-(5-acetamido-3-phenyl-1H-pyrazol-1-yl)acetic acid (CAS No. 2680871-09-2) is a multifaceted compound with significant potential in drug development and biochemical research. Its unique structure and reactivity make it a valuable tool for scientists exploring new therapeutic avenues. Whether you are a medicinal chemist, a pharmacologist, or a synthetic organic chemist, this compound offers exciting opportunities for innovation and discovery. Stay updated with the latest research and market trends to leverage its full potential in your work.